![molecular formula C26H20Cl2N4O5S B3932684 3,5-bis{[(2-chlorophenoxy)acetyl]amino}-N-1,3-thiazol-2-ylbenzamide](/img/structure/B3932684.png)
3,5-bis{[(2-chlorophenoxy)acetyl]amino}-N-1,3-thiazol-2-ylbenzamide
Overview
Description
3,5-bis{[(2-chlorophenoxy)acetyl]amino}-N-1,3-thiazol-2-ylbenzamide, also known as BCTB, is a chemical compound that has been widely studied for its potential applications in scientific research. BCTB is a synthetic molecule that belongs to the family of thiazole-based compounds and has been shown to have a variety of biochemical and physiological effects.
Mechanism of Action
The exact mechanism of action of 3,5-bis{[(2-chlorophenoxy)acetyl]amino}-N-1,3-thiazol-2-ylbenzamide is not fully understood, but it is believed to act as an agonist for TRPM8 channels. TRPM8 channels are involved in the sensation of cold and are expressed in a variety of tissues, including the prostate gland. Activation of TRPM8 channels by this compound leads to an influx of calcium ions into the cell, which can trigger apoptosis and decreased cell proliferation.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In addition to its potential as a TRPM8 channel agonist, this compound has been shown to inhibit the activity of the enzyme carbonic anhydrase IX (CAIX). CAIX is overexpressed in a variety of cancers and is involved in the regulation of pH in the tumor microenvironment. Inhibition of CAIX by this compound can lead to decreased tumor growth and increased sensitivity to chemotherapy.
Advantages and Limitations for Lab Experiments
One advantage of 3,5-bis{[(2-chlorophenoxy)acetyl]amino}-N-1,3-thiazol-2-ylbenzamide is that it is a synthetic molecule that can be easily synthesized in the lab. This allows for the production of large quantities of the compound for use in experiments. However, one limitation of this compound is that it has not yet been extensively studied in vivo. Most of the research on this compound has been conducted in vitro, and more research is needed to determine its potential as a therapeutic agent in vivo.
Future Directions
There are several future directions for research on 3,5-bis{[(2-chlorophenoxy)acetyl]amino}-N-1,3-thiazol-2-ylbenzamide. One area of research could focus on the potential of this compound as a therapeutic agent for prostate cancer. Additional research is needed to determine the optimal dosage and delivery method for this compound in vivo. Another area of research could focus on the potential of this compound as an inhibitor of CAIX in other types of cancers. Finally, more research is needed to fully understand the mechanism of action of this compound and its potential as a TRPM8 channel agonist.
Scientific Research Applications
3,5-bis{[(2-chlorophenoxy)acetyl]amino}-N-1,3-thiazol-2-ylbenzamide has been shown to have a variety of scientific research applications. One of the most promising applications is its potential as a TRPM8 channel agonist. TRPM8 channels are involved in the sensation of cold and are expressed in a variety of tissues, including the prostate gland. This compound has been shown to activate TRPM8 channels in prostate cancer cells, leading to apoptosis and decreased cell proliferation. This suggests that this compound may have potential as a therapeutic agent for prostate cancer.
Properties
IUPAC Name |
3,5-bis[[2-(2-chlorophenoxy)acetyl]amino]-N-(1,3-thiazol-2-yl)benzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H20Cl2N4O5S/c27-19-5-1-3-7-21(19)36-14-23(33)30-17-11-16(25(35)32-26-29-9-10-38-26)12-18(13-17)31-24(34)15-37-22-8-4-2-6-20(22)28/h1-13H,14-15H2,(H,30,33)(H,31,34)(H,29,32,35) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ATVSSIJXXXJNON-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)OCC(=O)NC2=CC(=CC(=C2)C(=O)NC3=NC=CS3)NC(=O)COC4=CC=CC=C4Cl)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H20Cl2N4O5S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
571.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.